methyl 4-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)benzoate

• IUPAC Name: methyl 4-[3-[4-(phenoxymethyl)triazol-1-yl]azetidine-1-carbonyl]benzoate
• InChI: InChI=1S/C21H20N4O4/c1-28-21(27)16-9-7-15(8-10-16)20(26)24-12-18(13-24)25-11-17(22-23-25)14-29-19-5-3-2-4-6-19/h2-11,18H,12-14H2,1H3
• InChI Key: WUSSUJCVUICBFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)N3C=C(N=N3)COC4=CC=CC=C4
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

Methyl 4-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)benzoate is a useful research compound. Its molecular formula is C21H20N4O4 and its molecular weight is 392.415. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

A study focused on the synthesis and X-ray crystal structure analysis of similar compounds provides insights into their crystal packing and molecular structure. For instance, Moser, Bertolasi, and Vaughan (2005) synthesized a compound through the reaction of formaldehyde and 2,2-dimethyl-1,3-propanediamine with p-methoxycarbonylbenzenediazonium chloride. The crystal structure revealed disorder within a methoxycarbonyl group and significant conjugation within the triazene moieties, indicating potential for diverse chemical applications due to its structural complexity (Moser, Bertolasi, & Vaughan, 2005).

Catalytic Applications

Saleem et al. (2014) explored the catalytic activity of 1-benzyl-4-((phenylthio/phenylseleno)methyl)-1H-1,2,3-triazole in complexes with Rh and Ir for transfer hydrogenation and oxidation of alcohols. Their findings suggest potential applications of similar compounds in catalysis, highlighting their versatility and utility in organic synthesis (Saleem et al., 2014).

Antimicrotubule Agents

Stefely et al. (2010) synthesized a series of N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamides, demonstrating that these compounds act as inhibitors of cancer cell growth. This study highlights the potential of methyl 4-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)benzoate derivatives in the development of new anticancer agents (Stefely et al., 2010).

Biological Activity

A comprehensive study by Kareem et al. (2021) involved the synthesis of hybrid polymers by grafting 1,2,4-Triazole and 1,3,4-Oxadiazole derivatives onto polyvinyl chloride. This innovative approach resulted in compounds with significant biological activity, demonstrating the broad potential of incorporating triazole derivatives into polymers for enhanced biological applications (Kareem et al., 2021).